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Compound Name:
1-Methylpyrrole-2,5-

dicarbaldehyde

Cat. No.: B3351595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylpyrrole-2,5-dicarbaldehyde is a substituted pyrrole derivative with the chemical

formula C₇H₇NO₂ and a molecular weight of 137.14 g/mol .[1] Its structure features a central

pyrrole ring N-methylated at position 1, with aldehyde groups attached at positions 2 and 5.

This arrangement of functional groups makes it a potentially valuable building block in organic

synthesis, particularly for the construction of more complex heterocyclic systems and

macrocycles. The electron-withdrawing nature of the two aldehyde groups significantly

influences the reactivity of the pyrrole ring. This guide provides a comprehensive overview of

the available physicochemical properties, synthesis, and potential applications of this

compound.

Physicochemical Properties
Quantitative data on the physicochemical properties of 1-Methylpyrrole-2,5-dicarbaldehyde
are not extensively reported in publicly available literature. However, based on its chemical

structure and information from chemical suppliers, the following properties are known or

predicted.

Table 1: Physicochemical Properties of 1-Methylpyrrole-2,5-dicarbaldehyde
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Property Value Source/Comment

Molecular Formula C₇H₇NO₂ [1]

Molecular Weight 137.14 g/mol [1]

CAS Number 37893-28-0 [1]

Physical Form Solid
Predicted based on related

compounds.

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available
Expected to be soluble in

common organic solvents.

Synthesis
A convenient and high-yield synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde has been

reported. The method involves the methylation of an intermediate derived from pyrrole,

followed by hydrolysis.

Experimental Protocol: Synthesis of 1-Methylpyrrole-2,5-
dicarbaldehyde
A general method for the synthesis of pyrrole-2,5-dicarbaldehydes provides a pathway to

obtain the 1-methyl derivative. The process starts with the formation of a 2,5-bis(1,3-

benzodithiol-2-yl)pyrrole intermediate. The methylation of this dithiolic intermediate, followed by

hydrolysis, affords 1-methylpyrrole-2,5-dicarbaldehyde in a high overall yield of 90%.

Workflow for the Synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde
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Caption: Synthetic pathway to 1-Methylpyrrole-2,5-dicarbaldehyde.

Spectroscopic Data
Detailed experimental spectroscopic data for 1-Methylpyrrole-2,5-dicarbaldehyde is not

readily available in peer-reviewed literature. However, chemical vendors who list this compound

often have spectral data on file. Researchers interested in this compound are encouraged to

request this information directly from suppliers.

Biological Activity and Potential Applications
While there is a vast body of research on the biological activities of pyrrole-containing

compounds, specific studies on 1-Methylpyrrole-2,5-dicarbaldehyde are limited. The broader

class of pyrrole derivatives is known to exhibit a wide range of pharmacological properties,

including antimicrobial, anti-inflammatory, and anticancer activities.
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The presence of two reactive aldehyde groups in 1-Methylpyrrole-2,5-dicarbaldehyde makes

it a versatile precursor for the synthesis of various heterocyclic compounds and macrocycles,

which could be of interest in drug discovery and materials science. For instance, it can undergo

condensation reactions with amines to form Schiff bases, which are known to have diverse

biological activities.

Logical Relationship of Pyrrole Derivatives to Biological Activity
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Caption: From pyrrole core to potential bioactive molecules.

Conclusion
1-Methylpyrrole-2,5-dicarbaldehyde is a chemical compound with potential for further

exploration in synthetic chemistry and drug discovery. While detailed physicochemical and

biological data are currently sparse in the public domain, a high-yield synthetic route has been

established. This guide summarizes the currently available information and highlights the areas

where further research is needed to fully characterize and exploit the potential of this molecule.

Researchers are encouraged to consult the primary literature and contact chemical suppliers

for more detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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